Cas no 1216564-68-9 (Tert-Butyl 4-{[2-(Trifluoromethyl)pyrimidin-4-yl]amino}piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-{[2-(Trifluoromethyl)pyrimidin-4-yl]amino}piperidine-1-carboxylate
• CAS No: 1216564-68-9
• MF: C₁₅H₂₁F₃N₄O₂
• MW: 346.348053693771
• MDL: MFCD09991835
• CID: 4686616
• Update Time: 2025-05-19

Tert-Butyl 4-{[2-(Trifluoromethyl)pyrimidin-4-yl]amino}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-{[2-(Trifluoromethyl)pyrimidin-4-yl]amino}piperidine-1-carboxylate
• tert-Butyl 4-((2-(trifluoromethyl)pyrimidin-4-yl)amino)piperidine-1-carboxylate
• SBB056069
• tert-butyl 4-{[2-(trifluoromethyl)pyrimidin-4-yl]amino}piperidinecarboxylate
• Tert-Butyl 4-{[2-(Trifluoromethyl)pyrimidin-4-yl]amino}piperidine-1-carboxylate

• MDL： MFCD09991835
• Inchi： 1S/C15H21F3N4O2/c1-14(2,3)24-13(23)22-8-5-10(6-9-22)20-11-4-7-19-12(21-11)15(16,17)18/h4,7,10H,5-6,8-9H2,1-3H3,(H,19,20,21)
• InChI Key： GTEXGLNRLKSUEV-UHFFFAOYSA-N
• SMILES： FC(C1=NC=CC(=N1)NC1CCN(C(=O)OC(C)(C)C)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 431
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-Butyl 4-{[2-(Trifluoromethyl)pyrimidin-4-yl]amino}piperidine-1-carboxylate

Research Brief on Tert-Butyl 4-{[2-(Trifluoromethyl)pyrimidin-4-yl]amino}piperidine-1-carboxylate (CAS: 1216564-68-9)

The compound Tert-Butyl 4-{[2-(Trifluoromethyl)pyrimidin-4-yl]amino}piperidine-1-carboxylate (CAS: 1216564-68-9) has garnered significant attention in recent chemical and biomedical research due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and emerging therapeutic applications.

Recent studies highlight the role of this compound as a key intermediate in the synthesis of novel kinase inhibitors. The trifluoromethyl pyrimidine moiety, in particular, has been identified as a critical pharmacophore that enhances binding affinity and selectivity toward specific kinase targets. Researchers have optimized synthetic routes to improve yield and purity, with recent protocols achieving >90% yield under mild reaction conditions.

In pharmacological evaluations, Tert-Butyl 4-{[2-(Trifluoromethyl)pyrimidin-4-yl]amino}piperidine-1-carboxylate has demonstrated promising activity in preclinical models of cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry reported its efficacy as a precursor to potent JAK2 inhibitors, showing nanomolar IC50 values in cellular assays. The compound's metabolic stability and pharmacokinetic profile have also been characterized, supporting its potential for further drug development.

Structural-activity relationship (SAR) studies have elucidated the importance of the tert-butyl carbamate group in maintaining compound stability while allowing for downstream modifications. Researchers have successfully derivatized this scaffold to create libraries of compounds with varying biological activities. Computational modeling has further predicted favorable binding modes with several disease-relevant targets, including kinases involved in oncogenic signaling pathways.

Ongoing research is exploring the compound's utility in targeted protein degradation strategies, particularly in PROTAC (Proteolysis Targeting Chimera) design. Early results suggest that its piperidine nitrogen serves as an effective linker attachment point for E3 ligase recruiters. This application could significantly expand the therapeutic potential of this chemical scaffold in addressing previously undruggable targets.

In conclusion, Tert-Butyl 4-{[2-(Trifluoromethyl)pyrimidin-4-yl]amino}piperidine-1-carboxylate represents a versatile building block in medicinal chemistry with demonstrated value in multiple drug discovery paradigms. Its continued investigation promises to yield novel therapeutic agents for challenging disease targets, particularly in oncology and immunology. Future research directions include optimization of its physicochemical properties and exploration of additional target classes beyond kinase inhibition.